alpha-(Trifluoromethyl)-5-methoxypyridine-3-methanol

• Molecular Formula: C8H8F3NO2
• Molecular Weight: 207.15 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(5-methoxypyridin-3-yl)ethanol
• InChI: InChI=1S/C8H8F3NO2/c1-14-6-2-5(3-12-4-6)7(13)8(9,10)11/h2-4,7,13H,1H3
• InChI Key: YLLJQFIJGFDGLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=C1)C(C(F)(F)F)O

Description

Alpha-(Trifluoromethyl)-5-methoxypyridine-3-methanol is a useful research compound. Its molecular formula is C8H8F3NO2 and its molecular weight is 207.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to Reference Example 8-12, by use of 5-methoxy-3-pyridinecarboxaldehyde (300 mg, 2.19 mmol), (trifluoromethyl)trimethylsilane (388 μL, 2.63 mmol), tetrabutylammonium fluoride (a 1.0 mol/L solution in tetrahydrofuran, 220 μL, 0.220 mmol) and tetrahydrofuran (6.0 mL), the mixture was stirred and reacted at room temperature for 30 minutes. Then, purification by silica gel column chromatography (chloroform/methanol=9/1) was performed to give 3-methoxy-5-(2,2,2-trifluoro-1-hydroxyethyl)pyridine (Compound CV) (456 mg, yield: quantitative).